![molecular formula C16H20FN3O B4441165 N-cyclopentyl-N'-[2-(5-fluoro-1H-indol-3-yl)ethyl]urea](/img/structure/B4441165.png)
N-cyclopentyl-N'-[2-(5-fluoro-1H-indol-3-yl)ethyl]urea
Overview
Description
N-cyclopentyl-N'-[2-(5-fluoro-1H-indol-3-yl)ethyl]urea, also known as CP-690,550, is a synthetic small molecule inhibitor of Janus kinase 3 (JAK3). JAK3 is a tyrosine kinase that plays a crucial role in the immune system by mediating the signaling of cytokines such as interleukin-2 (IL-2), IL-4, IL-7, IL-9, IL-15, and IL-21. CP-690,550 has been studied extensively for its potential use in the treatment of autoimmune diseases such as rheumatoid arthritis, psoriasis, and inflammatory bowel disease.
Mechanism of Action
N-cyclopentyl-N'-[2-(5-fluoro-1H-indol-3-yl)ethyl]urea inhibits the activity of JAK3 by binding to the ATP-binding site of the kinase domain. This prevents the phosphorylation of JAK3 and downstream signaling of cytokines that are involved in the pathogenesis of autoimmune diseases. This compound has a high selectivity for JAK3 over other JAK family members, which reduces the risk of off-target effects.
Biochemical and Physiological Effects
This compound has been shown to reduce the production of pro-inflammatory cytokines such as IL-2, IL-4, IL-7, IL-9, IL-15, and IL-21. This leads to a reduction in the activation of T cells and B cells, which are involved in the pathogenesis of autoimmune diseases. This compound has also been shown to reduce the production of matrix metalloproteinases (MMPs), which are enzymes that degrade extracellular matrix and are involved in tissue damage in autoimmune diseases.
Advantages and Limitations for Lab Experiments
N-cyclopentyl-N'-[2-(5-fluoro-1H-indol-3-yl)ethyl]urea has several advantages for lab experiments. It has a high selectivity for JAK3 over other JAK family members, which reduces the risk of off-target effects. It also has a long half-life, which allows for less frequent dosing in animal studies. However, this compound has some limitations for lab experiments. It is a synthetic small molecule, which can limit its bioavailability and pharmacokinetics in vivo. It also has some solubility issues, which can affect its formulation and delivery in animal studies.
Future Directions
There are several future directions for the study of N-cyclopentyl-N'-[2-(5-fluoro-1H-indol-3-yl)ethyl]urea. One direction is the investigation of its potential use in other autoimmune diseases such as multiple sclerosis and lupus. Another direction is the development of more potent and selective JAK3 inhibitors that can overcome the limitations of this compound. Additionally, the study of the mechanism of action of this compound can provide insights into the pathogenesis of autoimmune diseases and the role of JAK3 in immune cell signaling.
Scientific Research Applications
N-cyclopentyl-N'-[2-(5-fluoro-1H-indol-3-yl)ethyl]urea has been studied extensively in preclinical and clinical trials for its potential use in the treatment of autoimmune diseases. In preclinical studies, this compound was shown to inhibit the signaling of cytokines that are involved in the pathogenesis of autoimmune diseases. In clinical trials, this compound has been shown to be effective in reducing the signs and symptoms of rheumatoid arthritis, psoriasis, and inflammatory bowel disease.
Properties
IUPAC Name |
1-cyclopentyl-3-[2-(5-fluoro-1H-indol-3-yl)ethyl]urea | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20FN3O/c17-12-5-6-15-14(9-12)11(10-19-15)7-8-18-16(21)20-13-3-1-2-4-13/h5-6,9-10,13,19H,1-4,7-8H2,(H2,18,20,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GGWIHILKHDEBFE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)NC(=O)NCCC2=CNC3=C2C=C(C=C3)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20FN3O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.35 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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